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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414

C.l. Food Red 15, commonly known as Rhodamine B, is a synthetic fluorescent dye belonging
to the xanthene class. Despite its name, it is not permitted for use as a food additive in many
jurisdictions due to toxicological concerns. It appears as green crystals or a reddish-violet
powder.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of C.I. Food Red 15 is presented in Table 1.

Property Value

CAS Number 81-88-9

C.I. Number 45170

Molecular Formula C2sH31CIN203

Molecular Weight 479.01 g/mol

Melting Point 210-211 °C (decomposes)[3]

Soluble in water and ethanol (producing a

bluish-red solution with strong fluorescence),

Solubility ) ) ) ]
slightly soluble in acetone, and easily soluble in
glycol ether.[3]

Appearance Green crystals or reddish-violet powder.[1][2]
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Experimental Protocols

A common laboratory-scale synthesis of Rhodamine B involves the condensation of m-

diethylaminophenol with phthalic anhydride.

Experimental Workflow: Synthesis of Rhodamine B
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Caption: Workflow for the synthesis of Rhodamine B base.
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A detailed protocol is as follows:

o A stirred mixture of 10 parts by weight of m-diethylaminophenol and 12 parts by weight of
phthalic anhydride is heated to 175°C under a carbon dioxide atmosphere.

e The reaction mixture is maintained at 170-175°C for 6-7 hours.

e The mixture is then cooled to 40°C and discharged into water.

e The pH of the resulting slurry is adjusted to 12 with caustic soda.

e The insoluble material is collected by filtration.

¢ The filter cake is washed with water and dried to yield Rhodamine B base.

High-Performance Liquid Chromatography with UV detection is a common method for the
guantification of Rhodamine B.

Experimental Workflow: HPLC-UV Analysis of Rhodamine B
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Caption: Workflow for HPLC-UV analysis of Rhodamine B.

A representative analytical protocol is as follows:
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e Sample Preparation: Extract Rhodamine B from the sample matrix using a suitable solvent
system, such as acetone/hexane.

 Purification: The extract is concentrated and purified, for example, using an alumina solid-
phase extraction cartridge.[1][4]

o Chromatographic Conditions:
o Mobile Phase: Methanol/water (75:25, v/v).[5]
o Flow Rate: 1.0 mL/min.[5]
o Column: A suitable C18 column.
o Detection: UV detection at a wavelength of 550 nm.[5]

e Quantification: The concentration of Rhodamine B is determined by comparing the peak area
of the sample to a calibration curve generated from standards of known concentrations. The
linear range is typically from 0.005 to 2.000 mg/kg.[1][4]

Toxicological Data

Rhodamine B has been the subject of numerous toxicological studies, which have raised
concerns about its safety.
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Endpoint Result Species Reference
Acute Oral LDso 500 mg/kg Rat [6]

Acute Oral LDso 887 mg/kg Mouse

Skin Irritation No irritation Rabbit [7]

Eye Irritation Severe irritation Rabbit [6]
Mutagenicity Negative in Ames test  S. typhimurium [7]

IARC Group 3: Not
) . classifiable as to its
Carcinogenicity _ B - 8]
carcinogenicity to

humans.

Long-term exposure to Rhodamine B may pose significant health risks, including DNA damage
and mutagenic effects.[9] The liver and kidneys are considered the primary target organs for
toxicity.[9]

C.l. Vat Red 15

C.l. Vat Red 15 is a vat dye with the Colour Index number 71100. It is a purple-red powder
used for dyeing cotton and can also be processed into an organic pigment for inks and paints.
[10][11]

Physicochemical Properties

Key physicochemical properties of C.I. Vat Red 15 are summarized in Table 2.
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Property Value

CAS Number 4216-02-8

C.1. Number 71100

Molecular Formula C27H13N302

Molecular Weight 411.41 g/mol [10][12]

Appearance Dark red or purple-red powder.[10][11]

Soluble in 2-chlorophenol; slightly soluble in
Solubility chloroform, pyridine, and toluene; insoluble in

acetone and ethanol.[10]

Heat Resistance =300 °C

Light Fastness 7-8

Experimental Protocols

The synthesis of Vat Red 15 can be achieved through the treatment of C.I. Vat Red 14 (C.I.
71110).

Experimental Workflow: Synthesis of Vat Red 15
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Potassium Hydroxide

'

Filter the reaction mixture

'
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'
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Caption: A general workflow for the synthesis of Vat Red 15.
A general manufacturing method involves:
+ Treatment of C.I. Vat Red 14 with ethanol and potassium hydroxide.[10]

« Filtering the resulting mixture.[10]

© 2025 BenchChem. All rights reserved. 9/17 Tech Support


https://www.benchchem.com/product/b1170414?utm_src=pdf-body-img
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-red-15.html
http://www.worlddyevariety.com/vat-dyes/vat-red-15.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Removing the ethanol by steaming.[10]

 Acidification to yield the final product.[10]

Toxicological Data

Detailed toxicological data for Vat Red 15 is limited in the public domain. A Material Safety Data
Sheet (MSDS) suggests it may be harmful if swallowed, causing gastrointestinal irritation, and
may cause skin and eye irritation.[13] It is not listed as a carcinogen by major regulatory
agencies.[13]

Endpoint Result

Acute Oral Toxicity Harmful if swallowed.[13]
Skin Irritation May cause skin irritation.[13]
Eye Irritation May cause eye irritation.[13]

C.l. Disperse Red 15

C.l. Disperse Red 15 (C.I. 60710) is an anthraquinone-based dye. It is used for dyeing
synthetic fibers such as polyester, polyamide, and acetate, as well as for coloring plastics.[14]

Physicochemical Properties

The physicochemical properties of C.I1. Disperse Red 15 are outlined in Table 3.
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Property Value
CAS Number 116-85-8
C.1. Number 60710
Molecular Formula C14H9NOs3

Molecular Weight 239.23 g/mol [14]

Appearance Red crystals.

Melting Point 207-209 °C

Solubility Soluble in acetone, ethanol, benzene, and

linseed oil.[14]

Experimental Protocols

Several methods for the synthesis of Disperse Red 15 have been described.

Experimental Workflow: Synthesis of Disperse Red 15
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Method A Method B

1,4-Dihydroxyanthracene-9,10-dione leuco 1-Hydroxyanthracene-9,10-dione

Ammoniation under pressure Nitration in H2SOa4
with ammonia and Boric Acid

'

Disperse Red 15 G—Hydroxy-4-nitroanthracene-g,10—dion9

Disperse Red 15

Click to download full resolution via product page
Caption: Two possible synthetic routes for Disperse Red 15.
One common method involves the following steps:

» Nitration of 1-hydroxyanthracene-9,10-dione in the presence of sulfuric acid and boric acid to
form 1-hydroxy-4-nitroanthracene-9,10-dione.[14]

* Subsequent reduction of the nitro group to an amino group to yield the final product.[14]

Toxicological Data

Toxicological information for Disperse Red 15 is not extensive. It is known to be a skin
sensitizer in some individuals.
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Endpoint Result

Skin Sensitization Can cause allergic contact dermatitis.

C.l. Basic Red 15

C.I. Basic Red 15 is a cationic dye of the methine class. It is primarily used for dyeing acrylic
fibers, as well as for direct printing on acrylic, diacetate, and acid-modified polyester fabrics.[15]

Physicochemical Properties

A summary of the physicochemical properties of C.I. Basic Red 15 is provided in Table 4.

Property Value

CAS Number 12217-49-5

C.l. Number Not consistently assigned
Molecular Formula C25H29CI2Ns

Molecular Weight 442.42 g/mol [15]

Appearance Bluish-red or dark red powder.[15]
Solubility 40 g/L in water at 40°C.

Experimental Protocols

The synthesis of Basic Red 15 involves a condensation reaction.

Experimental Workflow: Synthesis of Basic Red 15
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Start: Reactants

5-Chloro-1,3,3-trimethyl-2-methyleneindoline +
3-(Ethyl(4-formyl-3-methylphenyl)amino)propanenitrile

(Condensation Reactior)
(Conversion to Chloride SaID

End: C.I. Basic Red 15

Click to download full resolution via product page
Caption: Synthetic pathway for C.l. Basic Red 15.
The manufacturing process consists of:

e Condensation of 5-Chloro-1,3,3-trimethyl-2-methyleneindoline with 3-(Ethyl(4-formyl-3-
methylphenyl)amino)propanenitrile.[15]

o Conversion of the resulting product into its chloride salt.[15]

Toxicological Data

Basic dyes, in general, are known to be toxic and often exhibit poor biodegradability.[16] C.I.
Basic Red 15 is likely to share these characteristics. Specific toxicological data is limited, but it
is known to be toxic to aquatic life.
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Endpoint Result

Aquatic Toxicity Toxic to aquatic organisms.[17]

Ext. D&C Red No. 15

Ext. D&C Red No. 15 is a delisted color additive, formerly used in externally applied drugs and
cosmetics. Its delisting indicates that it is no longer considered safe for these applications.

Phvsicochemical F :

Property Value

CAS Number 3564-09-8

C.l. Number 16155

Synonyms C.l. Food Red 6, Ponceau 3R
Regulatory Status

Ext. D&C Red No. 15 was delisted as a color additive, and the cancellation of its certificates
was finalized in 1966.

Conclusion

The term "Red 15" encompasses a diverse group of chemical compounds with varied
structures, properties, and applications. This guide has provided a detailed technical overview
of the most common substances referred to by this name. For researchers and professionals, it
is crucial to identify the specific compound of interest by its CAS or C.l. number to ensure the
correct information is being utilized. The data presented herein, including physicochemical
properties, experimental protocols, and toxicological information, should serve as a valuable
resource for scientific and developmental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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